![molecular formula C20H23NO3 B2895529 N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-naphthamide CAS No. 923115-29-1](/img/structure/B2895529.png)
N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
Physical And Chemical Properties Analysis
- Physical Form : N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-naphthamide exists as a liquid .
- Safety Information : The compound is labeled with hazard statements (H315, H318, H335) and precautionary statements (P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, P501) .
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Spiroheterocyclic Compounds : A study described the synthesis of spiroheterocyclic compounds involving reactions of 1,4-dioxaspiro[4.5] decan-8-one, demonstrating the versatility of spiro compounds in organic synthesis. These compounds, including derivatives like 6-amino-8-aryl-3,4-dihydro-1H-spiro[naphthalene-2,2'-[1,3] dioxolane]-5,7-dicarbonitrile, showcase the potential for the development of novel molecules with varied applications (Meng et al., 2017).
Structure-affinity/activity Relationships : Research on ligands based on the 1,4-dioxaspiro[4.5]decane scaffold highlights their binding affinity and functional activity at receptors such as 5-HT1AR and α1-adrenoceptor. This indicates the utility of such spiro compounds in developing receptor-specific ligands (Franchini et al., 2014).
Pharmaceutical Applications
- Anxiolytic and Anti-convulsive Effects : DN-2327, a compound structurally related to N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-naphthamide, has been studied for its anxiolytic, taming, and anti-convulsive effects. This research emphasizes the therapeutic potential of spiro compounds in treating anxiety and convulsions with fewer side effects compared to traditional treatments (Wada et al., 1989).
Catalytic and Chemical Properties
- Degradation of Pharmaceuticals : Studies on the degradation of pharmaceutical compounds like naproxen have explored the use of catalytic processes involving ferrous ion-activated systems. This research provides insights into the environmental applications of spiro compounds in treating pharmaceutical pollutants (Dulova et al., 2017).
Safety and Hazards
properties
IUPAC Name |
N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO3/c22-19(17-9-8-15-6-2-3-7-16(15)12-17)21-13-18-14-23-20(24-18)10-4-1-5-11-20/h2-3,6-9,12,18H,1,4-5,10-11,13-14H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYYRJOUHKJQUJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OCC(O2)CNC(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.